2-Cyano-5-(dimethylamino)-N,N-dimethylpenta-2,4-dienamide

• CAS No.: 139272-26-7
• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• IUPAC Name: 2-cyano-5-(dimethylamino)-N,N-dimethylpenta-2,4-dienamide
• InChI: InChI=1S/C10H15N3O/c1-12(2)7-5-6-9(8-11)10(14)13(3)4/h5-7H,1-4H3
• InChI Key: ZXAWDCZKJUDEOH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC=C(C#N)C(=O)N(C)C

Description

2-Cyano-5-(dimethylamino)-N,N-dimethylpenta-2,4-dienamide is a useful research compound. Its molecular formula is C10H15N3O and its molecular weight is 193.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Dimethylaminoacrolein (25 g, 0.25 mol) and cyanoacetic acid N,N-dimethylamide (28 g, 0.25 mol) were dissolved in toluene (250 ml) and piperidine (1 ml) and acetic acid (2.5 ml) were then added. The solution was heated under reflux in a water separator until no more water was formed (about 2 hours). The solution was then filtered and reduced to about 100 ml. On cooling, crystals formed which were filtered off under suction and dried to give 34 g 1-cyano-1- dimethylaminocarbonyl-4-dimethylamino-1,3-butadiene as yellow-brown crystals, m.pt. 149°-150° C.